2-(3-(thiophen-2-yl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-ol

• IUPAC Name: 2-(3-thiophen-2-yl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazol-1-yl)ethanol
• InChI: InChI=1S/C12H14N2OS2/c15-5-4-14-10-3-7-16-8-9(10)12(13-14)11-2-1-6-17-11/h1-2,6,15H,3-5,7-8H2
• InChI Key: DNEBKFCTLHZVFT-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC2=C1N(N=C2C3=CC=CS3)CCO
• Molecular Formula: C12H14N2OS2
• Molecular Weight: 266.4 g/mol

Description

2-(3-(Thiophen-2-yl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-ol, commonly referred to as THP-TE, is a thiophene-based compound that has recently become a subject of scientific interest due to its potential applications in various fields. THP-TE is a versatile compound with a high degree of structural complexity and can be used as a building block for the synthesis of various compounds. It has been studied for its potential as an antioxidant, an anti-inflammatory, and a neuroprotective agent. Its main use has been in the field of biochemistry, where its properties have been studied for various applications.

Scientific Research Applications

• Structural Characterization and Analysis : A study by Delgado et al. (2020) focused on the structural characterization of a similar pyrazoline compound, using techniques like X-ray diffraction and Hirshfeld surface analysis. This research is important for understanding the physical and chemical properties of such compounds (Delgado et al., 2020).

• Synthesis and Biological Activities : Elewa et al. (2020) synthesized new pyrazoline-based thiazole derivatives, which included thiophene compounds. These compounds were tested for their antimicrobial, antifungal, and anticancer activities, showing significant biological potential (Elewa et al., 2020).

• Generation of Structurally Diverse Compounds : Roman (2013) used a ketonic Mannich base derived from 2-acetylthiophene as a starting material to generate a diverse library of compounds, demonstrating the versatility of thiophene derivatives in chemical syntheses (Roman, 2013).

• Antidepressant Activity Study : Mathew et al. (2014) synthesized a series of thiophene-pyrazoline compounds and evaluated their antidepressant activities. Their findings suggest potential therapeutic use in depression treatments (Mathew et al., 2014).

• Antitumor Activities : Gomha et al. (2016) synthesized bis-pyrazolyl-thiazoles incorporating the thiophene moiety and evaluated their anti-tumor activities, showing promising results against certain cancer cell lines (Gomha et al., 2016).

• Optoelectronic Applications : Ramkumar and Kannan (2015) designed and synthesized novel heterocyclic compounds incorporating thiophene, which showed potential for optoelectronic applications due to their photophysical properties (Ramkumar & Kannan, 2015).

• Antibacterial and Antioxidant Activities : Kitawat and Singh (2014) reported the synthesis of novel pyrazine derivatives bearing 2-pyrazoline, including thiophene derivatives, and evaluated their antibacterial and antioxidant activities, showing significant potential in these areas (Kitawat & Singh, 2014).